4-(tert-butyl)-N-(5-((2-(indolin-1-yl)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)benzamide

• IUPAC Name: 4-tert-butyl-N-[5-[2-(2,3-dihydroindol-1-yl)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]benzamide
• InChI: InChI=1S/C23H24N4O2S2/c1-23(2,3)17-10-8-16(9-11-17)20(29)24-21-25-26-22(31-21)30-14-19(28)27-13-12-15-6-4-5-7-18(15)27/h4-11H,12-14H2,1-3H3,(H,24,25,29)
• InChI Key: OFOMJTHHADMUIH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)C(=O)NC2=NN=C(S2)SCC(=O)N3CCC4=CC=CC=C43
• Molecular Formula: C23H24N4O2S2
• Molecular Weight: 452.6 g/mol
• CAS No.: 392300-86-6

Description

4-(tert-butyl)-N-(5-((2-(indolin-1-yl)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)benzamide is a useful research compound. Its molecular formula is C23H24N4O2S2 and its molecular weight is 452.59. The purity is usually 95%.
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Scientific Research Applications

• Radical Dimerization of Primary Thioamides : A study by Chauhan et al. (2018) describes a method for the dimerization of primary thioamides into 1,2,4-thiadiazoles using tert-butyl nitrite. This reaction proceeds smoothly at room temperature and yields desired products efficiently.

• Mosquito-Larvicidal and Antibacterial Properties : Research by Castelino et al. (2014) involved the synthesis of novel thiadiazolotriazin-4-ones, showing moderate mosquito-larvicidal and antibacterial activities. These compounds may be considered as drug candidates for bacterial pathogens.

• Larvicidal and Antimicrobial Activities : In a study by Kumara et al. (2015), novel triazinone derivatives were prepared and evaluated for antimicrobial property against certain bacterial and fungal pathogens, as well as for mosquito larvicidal activity.

• Antitumor Activity : A compound similar in structure, 4-(tert-butyl)-5-(1H-1,2,4-triazol-1-yl)-N-(2-hydroxy-3,5-diiodinebenzyl)thiazol-2-amine, was synthesized and its crystal structure was analyzed by Jiao et al. (2015). The compound showed good antitumor activity against the Hela cell line.

• Anticancer Evaluation of Benzamide Derivatives : A study by Tiwari et al. (2017) found that Schiff’s bases containing a thiadiazole scaffold and benzamide groups exhibited promising anticancer activity against various human cancer cell lines.

• Nematocidal Activity : Novel 1,2,4-oxadiazole derivatives containing 1,3,4-thiadiazole amide groups, synthesized in the research by Liu et al. (2022), showed good nematocidal activity against Bursaphelenchus xylophilus.

• Synthesis of Novel Polyfunctionalised Bithiazol Derivatives : Research by Arcadi et al. (2004) involved the transformation of 2-thiazolin-4-one derivatives into novel polyfunctionalised 4,5'-bithiazol-4'-ol derivatives.